Cas no 145970-12-3 (3-Quinolinecarboxamide,4-hydroxy-N-[(3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl]-)

• Product Name: 3-Quinolinecarboxamide,4-hydroxy-N-[(3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl]-
• CAS No: 145970-12-3
• MF: C₁₈H₂₁N₃O₂
• MW: 311.378244161606
• CID: 152763
• PubChem ID: 3073104
• Update Time: 2025-04-19

3-Quinolinecarboxamide,4-hydroxy-N-[(3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxamide,4-hydroxy-N-[(3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl]-
• N-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)-4-oxo-1H-quinoline-3-carboxamide
• 3-Quinolinecarboxamide, 4-hydroxy-N-(8-methyl-8-azabicyclo(3.2.1)oct-3-yl)-, endo-
• endo-Maohqc
• N-(8-Methyl-8-azabicyclo(3.2.1)oct-3-yl)-4-hydroxy-3-quinolinecarboxamide
• N-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)-4-oxo-1,4-dihydroquinoline-3-carboxamide
• 145970-12-3
• BDBM50042065
• N-(8-Methyl-8-azabicyclo[3.2.1]octan-3-yl)-4-oxo-1,4-dihydroquinoline-3-carboximidic acid
• DTXSID60932737
• SCHEMBL9199760
• CHEMBL109955
• PD160233
• 4-Hydroxy-quinoline-3-carboxylic acid (8-methyl-8-aza-bicyclo[3.2.1]oct-3-yl)-amide

• Inchi： 1S/C18H21N3O2/c1-21-12-6-7-13(21)9-11(8-12)20-18(23)15-10-19-16-5-3-2-4-14(16)17(15)22/h2-5,10-13H,6-9H2,1H3,(H,19,22)(H,20,23)
• InChI Key： ZPEDRMCLQWINAG-UHFFFAOYSA-N
• SMILES： O=C(C1=CNC2C=CC=CC=2C1=O)NC1CC2CCC(C1)N2C

Computed Properties

• Exact Mass: 311.16353
• Monoisotopic Mass: 311.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 516.1°C at 760 mmHg
• Flash Point: 265.9°C
• Refractive Index: 1.645
• PSA: 65.46